N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-(2,3-dichlorophenyl)thiourea

• IUPAC Name: 1-[4-chloro-3-(trifluoromethyl)phenyl]-3-(2,3-dichlorophenyl)thiourea
• InChI: InChI=1S/C14H8Cl3F3N2S/c15-9-5-4-7(6-8(9)14(18,19)20)21-13(23)22-11-3-1-2-10(16)12(11)17/h1-6H,(H2,21,22,23)
• InChI Key: QIVXRPCHGODIJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=S)NC2=CC(=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C14H8Cl3F3N2S
• Molecular Weight: 399.6 g/mol

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-(2,3-dichlorophenyl)thiourea, commonly known as Diflubenzuron, is a synthetic organic compound that has been widely used as an insecticide and acaricide in agriculture. It belongs to the class of benzoylurea insecticides and is known for its ability to disrupt the growth and development of insects by inhibiting chitin synthesis. In recent years, Diflubenzuron has gained attention in the field of scientific research due to its potential applications in various areas such as cancer therapy, drug discovery, and environmental monitoring.

Mechanism of Action

The mechanism of action of Diflubenzuron involves the inhibition of chitin synthesis in insects. Chitin is a major component of the exoskeleton of insects and plays a crucial role in their growth and development. Diflubenzuron inhibits the enzyme chitin synthase, which is responsible for the synthesis of chitin. This leads to the disruption of the normal growth and development of insects, ultimately resulting in their death.
Biochemical and Physiological Effects
Diflubenzuron has been found to have several biochemical and physiological effects on insects. It inhibits the synthesis of chitin, which leads to the disruption of the exoskeleton and cuticle formation. This results in the inability of insects to molt and grow, ultimately leading to their death. Diflubenzuron has also been found to affect the reproductive system of insects by inhibiting the development of eggs and reducing fertility.

Advantages and Limitations for Lab Experiments

Diflubenzuron has several advantages as a tool for laboratory experiments. It is a potent inhibitor of chitin synthesis and has a high affinity for chitin synthase, making it an effective tool for studying the mechanism of action of chitin synthesis inhibitors. Diflubenzuron is also stable and easy to handle, making it a convenient tool for laboratory experiments. However, Diflubenzuron has some limitations as well. It is toxic to a wide range of insects and can have unintended effects on non-target organisms. It is also not effective against all insect species, and its effectiveness can vary depending on the developmental stage of the insect.

Future Directions

There are several potential future directions for the use of Diflubenzuron in scientific research. In cancer therapy, Diflubenzuron could be further developed as a novel adjuvant therapy for the treatment of various types of cancer. In drug discovery, Diflubenzuron could be used as a lead compound for the development of novel insecticides and chitin synthesis inhibitors. In environmental monitoring, Diflubenzuron could be used as a marker for the detection of pesticide residues in various samples. Further research is needed to explore the full potential of Diflubenzuron in these areas and to address the limitations associated with its use.

Scientific Research Applications

Diflubenzuron has shown promising results in various scientific research applications. In cancer therapy, Diflubenzuron has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and autophagy. It has also been shown to sensitize cancer cells to chemotherapy and radiotherapy, making it a potential adjuvant therapy for cancer treatment. In drug discovery, Diflubenzuron has been used as a lead compound for the development of novel insecticides and chitin synthesis inhibitors. In environmental monitoring, Diflubenzuron has been used as a marker for the detection of pesticide residues in water and soil samples.